Cas no 2138569-39-6 (N,4,4-trimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine)

• Product Name: N,4,4-trimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine
• CAS No: 2138569-39-6
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6082305
• PubChem ID: 165498089
• Update Time: 2025-05-20

N,4,4-trimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138569-39-6
• EN300-1158465
• N,4,4-trimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine

• Inchi： 1S/C12H21N/c1-5-6-10-9-11(13-4)7-8-12(10,2)3/h1,10-11,13H,6-9H2,2-4H3
• InChI Key： GQXVJTWPMCOLJJ-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(C)(C)C(CC#C)C1

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on N,4,4-trimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine

N,4,4-TriMethyl-3-(Prop-2-Yn-1-Yl)CycloHexan-1-Amine: A Comprehensive Overview

The compound N,4,4-trimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine (CAS No. 2138569-39-6) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its cyclohexane ring system, which is substituted with a methyl group at the nitrogen atom and two additional methyl groups at the 4-position. The 3-position of the ring is occupied by a propargyl group (propargyl being the substituent derived from propyne), adding a layer of complexity to its structure.

Recent advancements in synthetic chemistry have enabled researchers to explore the potential of N,4,4-trimethylcyclohexanamine derivatives in various applications. One notable area of research involves the use of this compound as an intermediate in the synthesis of bioactive molecules. Its structure provides a versatile platform for further functionalization, making it a valuable tool in drug discovery efforts. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases.

The presence of the propargyl group in N,4,4-trimethylcyclohexanamine derivatives introduces unique electronic and steric properties that enhance its reactivity in certain reactions. This has led to its use in click chemistry applications, where it serves as a building block for constructing complex molecular architectures. The ability to undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has positioned this compound as a key player in the development of advanced materials and polymers.

In terms of physical properties, N,4,4-trimethylcyclohexanamine derivatives exhibit a melting point range that is consistent with their structural complexity. The compound's solubility in common organic solvents such as dichloromethane and THF facilitates its use in various synthetic protocols. Additionally, its stability under standard laboratory conditions ensures ease of handling and storage.

Recent studies have also explored the potential of this compound in catalytic applications. Its ability to coordinate with transition metals has been leveraged in asymmetric catalysis, where it serves as a chiral ligand precursor. This has opened new avenues for enantioselective synthesis of chiral molecules, which are critical in pharmaceutical and agrochemical industries.

The synthesis of N,4,4-trimethylcyclohexanamine derivatives typically involves multi-step processes that require precise control over reaction conditions. Common methods include alkylation reactions followed by reduction steps to introduce the amine functionality. The use of protecting groups during these transformations ensures selective functionalization and minimizes side reactions.

From an environmental perspective, researchers have begun to investigate the biodegradation pathways of N,4,4-trimethylcyclohexanamine derivatives. Understanding their fate in natural ecosystems is crucial for assessing their environmental impact and ensuring sustainable practices in their production and use.

In conclusion, N,4,4-trimethylcyclohexanamine derivatives represent a class of compounds with immense potential across multiple disciplines. Their structural versatility and reactivity make them invaluable tools in modern organic synthesis and materials science. As research continues to uncover new applications and optimize synthetic routes for these compounds, their role in advancing scientific knowledge will undoubtedly grow.